4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol
Overview
Description
“4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol” is a chemical compound with the molecular formula C9H8N2O2S. It has a molecular weight of 208.24 g/mol . This compound is also known by its CAS number 15386-52-4 .
Molecular Structure Analysis
The InChI code for “4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol” is 1S/C9H8N2O2S/c10-9-11-6(4-14-9)5-1-2-7(12)8(13)3-5/h1-4,12-13H, (H2,10,11) . The Canonical SMILES for this compound is C1=CC(=C(C=C1C2=CSC(=N2)N)O)O .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol” include a molecular weight of 208.24 g/mol, an XLogP3-AA of 1.6, a hydrogen bond donor count of 3, a hydrogen bond acceptor count of 5, a rotatable bond count of 1, an exact mass of 208.03064868 g/mol, a monoisotopic mass of 208.03064868 g/mol, a topological polar surface area of 108 Ų, a heavy atom count of 14, and a formal charge of 0 .
Scientific Research Applications
Antimicrobial Applications
Thiazole derivatives, such as “4-(2-Amino-1,3-thiazol-4-yl)benzene-1,2-diol”, have been found to exhibit antimicrobial properties . They are used in the synthesis of various drugs, including sulfathiazole, a short-acting sulfa drug .
Antiretroviral Applications
Thiazole derivatives have also been used in the development of antiretroviral drugs. For example, Ritonavir, an HIV/AIDS drug, contains a thiazole moiety . Some other thiazole-based compounds have shown potential for anti-HIV activity .
Antifungal Applications
Thiazole derivatives are used in the synthesis of antifungal drugs. Abafungin is one such example .
Anticancer Applications
Thiazole derivatives have been found to exhibit anticancer properties. Tiazofurin, an antineoplastic drug, contains a thiazole moiety . Furthermore, modification of thiazole-based compounds at different positions has been shown to generate new molecules with potent antitumor activities .
Anti-Alzheimer Applications
Thiazole derivatives have shown potential in the treatment of Alzheimer’s disease .
Antihypertensive Applications
Thiazole derivatives have been used in the development of antihypertensive drugs .
Antioxidant Applications
Some thiazole derivatives have shown potent antioxidant activity .
Industrial Applications
Thiazole derivatives have broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They have also been used in the production of plant protection products .
Mechanism of Action
Target of Action
Thiazole derivatives have been known to interact with dna and topoisomerase ii , which suggests that this compound might have similar targets.
Mode of Action
Based on the known interactions of similar thiazole derivatives, it can be hypothesized that this compound may bind to dna and interact with topoisomerase ii, resulting in dna double-strand breaks .
Biochemical Pathways
The induction of dna double-strand breaks can lead to cell cycle arrest and ultimately, cell death .
Result of Action
The interaction with dna and topoisomerase ii, as seen in similar thiazole derivatives, can lead to dna double-strand breaks, a g2 stop, and ultimately, cell death .
properties
IUPAC Name |
4-(2-amino-1,3-thiazol-4-yl)benzene-1,2-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2S/c10-9-11-6(4-14-9)5-1-2-7(12)8(13)3-5/h1-4,12-13H,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXERITWATISKIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CSC(=N2)N)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10354066 |
Source
|
| Record name | 4-(2-amino-1,3-thiazol-4-yl)benzene-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10354066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15386-52-4 |
Source
|
| Record name | 4-(2-amino-1,3-thiazol-4-yl)benzene-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10354066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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